Cas no 933212-05-6 (N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 933212-05-6
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 5441451
• PubChem ID: 22589016
• Update Time: 2025-10-30

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-2-[(1,1-dioxido-4-propyl-4H-1,2,4-benzothiadiazin-3-yl)thio]acetamide
• AKOS002080047
• F3166-0583
• N-(2,4-dimethylphenyl)-2-[(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• 933212-05-6
• N-(2,4-Dimethylphenyl)-2-[(1,1-dioxo-4-propyl-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(2,4-DIMETHYLPHENYL)-2-[(1,1-DIOXIDO-4-PROPYL-4H-1,2,4-BENZOTHIADIAZIN-3-YL)SULFANYL]ACETAMIDE
• N-(2,4-dimethylphenyl)-2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide
• N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C20H23N3O3S2/c1-4-11-23-17-7-5-6-8-18(17)28(25,26)22-20(23)27-13-19(24)21-16-10-9-14(2)12-15(16)3/h5-10,12H,4,11,13H2,1-3H3,(H,21,24)
• InChI Key： YQFRHPUIDNQFJY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC(C)=CC=1C)=O)CCC)(=O)=O

Computed Properties

• Exact Mass: 417.11808395g/mol
• Monoisotopic Mass: 417.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.64±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 933212-05-6)

The compound N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 933212-05-6) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a benzothiadiazine core, a sulfanylacetamide moiety, and a 2,4-dimethylphenyl substituent. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its structural versatility and possible bioactivity.

In recent years, the demand for novel sulfur-containing compounds has surged, driven by their role in drug discovery and sustainable chemistry. The 1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl group in this molecule is particularly noteworthy, as it may exhibit unique electronic properties and reactivity. This aligns with current trends in green chemistry, where scientists seek eco-friendly alternatives to traditional synthetic methods. The compound’s sulfanylacetamide linkage also opens doors for further derivatization, making it a valuable intermediate in organic synthesis.

From a pharmacological perspective, N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide has drawn attention for its potential as a bioactive scaffold. Its structure shares similarities with known enzyme inhibitors and receptor modulators, sparking interest in its mechanism of action. Researchers are exploring its interactions with biological targets, such as kinases or G-protein-coupled receptors, which are hot topics in modern drug development. The compound’s CAS No. 933212-05-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, often requiring catalytic methods or microwave-assisted techniques to improve yield and purity. These approaches resonate with the broader shift toward efficient synthetic protocols, a key focus in industrial and academic labs. Additionally, the compound’s propyl side chain and dimethylphenyl group offer opportunities for structure-activity relationship (SAR) studies, which are critical for optimizing molecular properties.

Beyond pharmaceuticals, N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide may find applications in advanced materials. Its conjugated system and sulfur atoms could contribute to charge transport in organic electronics or photocatalysis. This versatility makes it a subject of interdisciplinary research, bridging chemistry, biology, and materials science. As sustainability becomes a global priority, such multifunctional compounds are gaining traction in both academic and industrial settings.

In summary, CAS No. 933212-05-6 represents a compelling case study in modern chemical innovation. Its intricate architecture and potential applications align with today’s scientific challenges, from drug discovery to green technology. As research progresses, this compound may unlock new possibilities in diverse fields, underscoring the importance of tailored molecular design in addressing contemporary needs.